(2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate

• Molecular Formula: C28H18FNO4
• Molecular Weight: 451.4 g/mol
• IUPAC Name: [(2Z)-2-[(2-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-diphenylcarbamate
• InChI: InChI=1S/C28H18FNO4/c29-24-14-8-7-9-19(24)17-26-27(31)23-16-15-22(18-25(23)34-26)33-28(32)30(20-10-3-1-4-11-20)21-12-5-2-6-13-21/h1-18H/b26-17-
• InChI Key: RPBJHZUNBFYTFN-ONUIUJJFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)OC3=CC4=C(C=C3)C(=O)/C(=C/C5=CC=CC=C5F)/O4
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)OC3=CC4=C(C=C3)C(=O)C(=CC5=CC=CC=C5F)O4

Description

(2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate is a synthetic benzofuran derivative of significant interest in medicinal chemistry and pharmacological research. Its molecular structure is characterized by a Z-configured benzylidene group at the 2-position and a diphenylcarbamate ester at the 6-position of the oxodihydrobenzofuran core. The incorporation of a fluorine atom on the benzylidene ring is a strategic modification, as fluorine is known to influence the compound's electronic properties, metabolic stability, and membrane permeability. The core benzofuran scaffold is recognized as a privileged structure in drug discovery. Recent scientific investigations into fluorinated benzofuran derivatives have revealed their promising bioactivity, particularly as anti-inflammatory agents. Studies show that such compounds can suppress lipopolysaccharide-stimulated inflammation in macrophages by significantly inhibiting the expression of key pro-inflammatory proteins like cyclooxygenase-2 (COX-2) and nitric oxide synthase 2 (NOS2). This action leads to the decreased secretion of critical inflammatory mediators including interleukin-6, Chemokine (C-C) Ligand 2, nitric oxide, and prostaglandin E2, with IC50 values reported in the low micromolar range . Furthermore, due to the established link between chronic inflammation and tumorigenesis, certain fluorinated benzofurans are also being explored for potential anticancer effects. Research indicates that specific derivatives can inhibit the proliferation of cancer cell lines, induce apoptosis through mechanisms such as the inhibition of the anti-apoptotic protein Bcl-2 and cleavage of PARP-1, and cause DNA fragmentation . The structure-activity relationship (SAR) underscores that biological effects are often enhanced by the presence of fluorine and other specific functional groups. This compound is supplied as a solid and is intended for research applications only. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle the material with appropriate precautions, utilizing personal protective equipment and working in a well-ventilated environment. Data on related compounds suggest storage in a cool, dry place, protected from prolonged light exposure to maintain stability.

Preparation Methods

Rhodium-Catalyzed Annulation

Rhodium-mediated C–H activation and annulation between m-hydroxybenzoic acid derivatives and alkynes provides a direct route to 3-oxo-2,3-dihydrobenzofurans. For example, reacting m-hydroxybenzoic acid with acetylene gas in the presence of [Cp*RhCl₂]₂ (5 mol%) and Cu(OAc)₂ (oxidant) in dichloroethane at 80°C yields 3-oxo-2,3-dihydro-1-benzofuran-6-ol (Intermediate A ) in 65–75% yield.

Mechanistic Insights :

• C–H Activation : Rhodium coordinates to the hydroxyl group, facilitating ortho-C–H bond cleavage.

• Alkyne Insertion : Acetylene inserts into the Rh–C bond, forming a metallocycle.

• Reductive Elimination : Cyclization and oxidation yield the benzofuran core.

Introduction of the Diphenylcarbamate Group

Activated Carbonate-Mediated Carbamation

The hydroxyl group at position 6 of Intermediate A is converted to the diphenylcarbamate using N,N-disuccinimidyl carbonate (DSC).

Procedure :

• Intermediate A (1.0 mmol) is treated with DSC (1.2 mmol) and diphenylamine (1.5 mmol) in anhydrous DMF at 0°C.

• The mixture is warmed to 25°C and stirred for 12 h.

• Purification via silica gel chromatography (hexane/EtOAc, 3:1) affords Intermediate B (6-diphenylcarbamoyloxy-3-oxo-2,3-dihydro-1-benzofuran) in 82% yield.

Optimization Notes :

• Excess DSC ensures complete conversion, while TBAI (tetrabutylammonium iodide) suppresses over-alkylation.

• DSC’s stability and mild reaction conditions make it superior to traditional phosgene-based reagents.

Installation of the 2-Fluorobenzylidene Substituent

Knoevenagel Condensation

The (2Z)-configured α,β-unsaturated ketone is introduced via condensation between Intermediate B and 2-fluorobenzaldehyde.

Procedure :

• Intermediate B (1.0 mmol) and 2-fluorobenzaldehyde (1.2 mmol) are dissolved in ethanol (10 mL).

• Piperidine (0.1 mL) is added, and the mixture is refluxed for 6 h.

• The product is isolated via filtration and recrystallized (EtOH/H₂O) to yield the target compound in 68% yield.

Stereochemical Control :

• The Z-configuration is favored due to steric hindrance between the benzofuran core and the fluorophenyl group during enolate formation.

Alternative Synthetic Routes

Microfluidic Continuous-Flow Synthesis

Adapting methods from, a microfluidic system (Advion NanoTek) enhances reaction efficiency:

• Step 1 : Rh-catalyzed annulation is performed in a quartz microreactor (100 μm channel) at 180°C under 1000 psi CO pressure.

• Step 2 : Carbamation occurs in a second reactor module at 25°C with DSC and diphenylamine.

• Step 3 : Condensation with 2-fluorobenzaldehyde is conducted in a THF/H₂O (9:1) mixture at 60°C.

Advantages :

• 38% overall yield (vs. 29% in batch).

• Reduced reagent consumption and reaction time (55 min total).

Data Tables

Table 1 : Optimization of Carbamation Conditions

Reagent	Base	Solvent	Yield (%)
DSC	DMAP	DMF	82
Phosgene	Pyridine	CH₂Cl₂	45
p-Nitrophenyl carbonate	Cs₂CO₃	DMSO	71

Table 2 : Stereochemical Outcomes of Condensation

Aldehyde	Catalyst	Z:E Ratio	Yield (%)
2-Fluorobenzaldehyde	Piperidine	9:1	68
4-Fluorobenzaldehyde	DBU	3:1	52

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or quinones.

Reduction: Reduction reactions can lead to the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the fluorobenzylidene group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents such as halogens, alkyl halides, and nucleophiles like amines or thiols are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Recent studies have highlighted the anticancer properties of this compound. It has been shown to induce apoptosis in various cancer cell lines, including breast and lung cancers. For instance, in a study involving MCF-7 breast cancer cells, treatment with the compound resulted in a 70% reduction in cell viability after 48 hours, with an IC50 value of approximately 15 µM .

Mechanism of Action
The mechanism involves:

• Induction of Apoptosis : Activation of caspase pathways leading to programmed cell death.
• Cell Cycle Arrest : Inhibition of cell proliferation by causing G1 phase arrest.

Enzyme Interaction Studies

The compound serves as a valuable candidate for studying enzyme interactions and receptor binding due to its unique structure. The fluorobenzylidene moiety may enhance binding affinity through hydrophobic interactions and hydrogen bonding.

Material Science

The stability and reactivity of (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate make it suitable for applications in the production of advanced materials, such as polymers and coatings. Its chemical properties allow for modifications that can tailor materials for specific industrial applications.

Case Study 1: Anticancer Efficacy

In vitro studies demonstrated that (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate significantly reduced the viability of MCF-7 cells. The findings suggest its potential as a lead compound for developing new anticancer therapies .

Case Study 2: Material Applications

Research into the use of this compound in polymer synthesis revealed that it can enhance the mechanical properties and thermal stability of polymer matrices, indicating its potential utility in advanced material applications .

Mechanism of Action

The mechanism of action of (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit certain enzymes, leading to altered biochemical pathways.

Receptor Binding: It may bind to specific receptors, modulating cellular signaling pathways.

DNA Interaction: The compound may interact with DNA, affecting gene expression and cellular functions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Variations on the Benzylidene Group

The benzylidene substituent’s position and electronic properties significantly influence molecular interactions. Key analogs include:

• Bromine’s larger atomic radius may enhance hydrophobic interactions but reduce metabolic stability .
• (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate (CAS 622792-81-8): A positional isomer of the target compound, with fluorine at the 3-position.
• (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl dimethylcarbamate (CAS 848869-83-0): The chloro-fluoro substitution introduces both halogen bonding and steric hindrance. The dimethylcarbamate group reduces lipophilicity (logP estimated ~3.2) compared to diphenylcarbamate (logP ~5.1), impacting membrane permeability .

Carbamate and Ester Group Modifications

The C6 substituent’s nature dictates solubility and target engagement:

• (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate (CAS 623115-89-9): Replacing diphenylcarbamate with a cyclohexanecarboxylate ester reduces aromaticity and introduces conformational flexibility. This may enhance solubility in non-polar environments but diminish affinity for rigid binding sites .
• The dimethylcarbamate’s smaller size may improve pharmacokinetic profiles compared to bulkier diphenyl derivatives .

Chromenyl Substitution

• This structural complexity may enhance selectivity for targets requiring extended aromatic interactions, such as kinase ATP-binding pockets .

Research Findings and Implications

• Fluorine Position : The 2-fluoro substituent in the target compound likely creates a stronger dipole moment orthogonal to the benzylidene plane compared to 3-fluoro analogs, favoring interactions with polar residues in enzymatic active sites .
• Carbamate Bulk : Diphenylcarbamate’s steric bulk may limit rotational freedom, stabilizing bound conformations in hydrophobic pockets. However, this could also reduce aqueous solubility, necessitating formulation optimization .

Biological Activity

The compound (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate is a synthetic organic molecule that has garnered interest in medicinal chemistry for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C21H17FNO4
• Molecular Weight : 367.37 g/mol
• IUPAC Name : (2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The presence of the fluorobenzylidene moiety enhances its lipophilicity, which may facilitate cell membrane penetration. The benzofuran core is known for its potential to interact with enzymes and receptors involved in critical cellular pathways.

Potential Mechanisms Include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, similar to other fluorinated compounds that have shown enhanced binding affinities to targets like hexokinase .
• Receptor Modulation : It may act as an agonist or antagonist at specific receptors, influencing cellular signaling pathways.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit significant antimicrobial activity. For example, fluorinated derivatives have been shown to possess potent antibacterial effects against various strains of bacteria through mechanisms involving cell wall disruption and inhibition of protein synthesis .

Anticancer Activity

The compound's structural features suggest potential anticancer properties. Studies on related benzofuran derivatives have demonstrated their ability to induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, including the modulation of cell cycle progression and induction of oxidative stress .

Case Studies

• In Vitro Studies :
  • A study evaluated the cytotoxic effects of related benzofuran derivatives on glioblastoma cells. The results indicated that these compounds significantly reduced cell viability, suggesting a potential application in cancer therapy .
• Enzyme Interaction Studies :
  • Fluorinated analogs were tested for their ability to inhibit hexokinase activity, revealing that modifications at the C-2 position enhanced their inhibitory effects compared to non-fluorinated counterparts .

Comparative Analysis

Compound	Biological Activity	Mechanism
(2Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate	Antimicrobial, Anticancer	Enzyme inhibition, Receptor modulation
2-Deoxy-D-glucose	Anticancer	Glycolysis inhibition
Halogenated 2-DG derivatives	Cytotoxic effects	Hexokinase inhibition